Cas no 1189887-52-2 (5-[(3-chlorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one)

• Product Name: 5-[(3-chlorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• CAS No: 1189887-52-2
• MF: C₂₅H₁₉ClFN₃O
• MW: 431.889268159866
• CID: 5342602
• Update Time: 2025-06-13

5-[(3-chlorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-chlorobenzyl)-3-(4-fluorobenzyl)-8-methyl-3H-pyrimido[5,4-b]indol-4(5H)-one
• 5-[(3-chlorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-8-methylpyrimido[5,4-b]indol-4-one
• 5-[(3-chlorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• 5-(3-chlorobenzyl)-3-(4-fluorobenzyl)-8-methyl-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one

• Inchi： 1S/C25H19ClFN3O/c1-16-5-10-22-21(11-16)23-24(30(22)14-18-3-2-4-19(26)12-18)25(31)29(15-28-23)13-17-6-8-20(27)9-7-17/h2-12,15H,13-14H2,1H3
• InChI Key： WRRDCYKQIKESFU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1C2C=CC(C)=CC=2C2=C1C(N(C=N2)CC1C=CC(=CC=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 682
• XLogP3: 5.5
• Topological Polar Surface Area: 37.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 5-[(3-chlorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one

Comprehensive Analysis of 5-[(3-chlorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS 1189887-52-2)

The compound 5-[(3-chlorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one, identified by its CAS number 1189887-52-2, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical research. Its unique structure combines a pyrimidoindole core with substituted phenyl groups, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential as a kinase inhibitor or modulator of cellular signaling pathways, aligning with current trends in targeted cancer therapies and precision medicine.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors like this compound, especially those containing fluorinated and chlorinated aromatic moieties. These structural features often enhance bioavailability and binding affinity to biological targets. The presence of both 4-fluorophenyl and 3-chlorophenyl groups in this molecule suggests potential for improved pharmacokinetic properties, a hot topic in contemporary drug design discussions.

The pyrimido[5,4-b]indol-4-one scaffold itself is noteworthy, as similar structures have demonstrated various biological activities in published literature. This has led to increased searches for "pyrimidoindole derivatives" and "heterocyclic compounds in drug discovery" across scientific databases. The methyl substitution at position 8 may influence the compound's metabolic stability, another key consideration in modern pharmaceutical development where researchers frequently search for "strategies to improve drug half-life".

From a synthetic chemistry perspective, the preparation of CAS 1189887-52-2 likely involves multi-step organic transformations, possibly including palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions. These methods align with current green chemistry initiatives, as evidenced by rising searches for "sustainable synthesis of complex heterocycles". The compound's molecular weight and calculated physicochemical parameters suggest it may fall within the desirable range for oral bioavailability, addressing another common query in drug development circles: "how to optimize molecular properties for drug candidates".

Analytical characterization of this material would typically employ advanced techniques such as LC-MS (liquid chromatography-mass spectrometry) and NMR spectroscopy, both frequently searched terms by researchers working with novel organic compounds. The fluorinated moiety makes 19F NMR particularly useful for structural verification, a technique gaining popularity in pharmaceutical analysis as indicated by increasing publication rates on this topic.

In biological evaluation, this compound's potential as a protein-protein interaction inhibitor warrants investigation, given the current focus on this drug class in academic and industrial research. The presence of both electron-withdrawing (fluoro) and electron-donating (methyl) groups creates interesting electronic properties that might influence binding to biological targets, addressing another hot topic: "electronic effects in drug-receptor interactions".

The growing importance of computational chemistry in drug discovery suggests that molecular modeling studies could predict this compound's binding modes to various enzymes or receptors. This approach aligns with industry trends toward structure-based drug design, a frequently searched term in pharmaceutical sciences. Additionally, the compound's structural features make it a candidate for fragment-based drug discovery programs, another area experiencing increased research attention.

Stability studies would be essential for any potential development of this molecule, particularly examining the lactam (4-one) moiety's susceptibility to hydrolysis under physiological conditions. Such investigations respond to the pharmaceutical industry's focus on "improving drug stability", a common search phrase among formulation scientists. The compound's solubility profile would also require evaluation, as this remains a key challenge in drug development, evidenced by numerous publications on "solubility enhancement techniques".

From an intellectual property perspective, novel compounds like 5-[(3-chlorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one often generate patent activity, making "patent landscape analysis" another relevant search term in this context. The specific substitution pattern of this molecule suggests it may represent a new chemical entity with potential therapeutic applications, addressing the pharmaceutical industry's constant demand for "novel bioactive scaffolds".

In conclusion, CAS 1189887-52-2 exemplifies the type of structurally complex, functionally diverse molecules driving modern pharmaceutical innovation. Its investigation touches upon multiple current research priorities, from targeted drug design to ADMET optimization, making it a compound of significant interest to medicinal chemists and pharmacologists alike. As research continues to explore the potential of such heterocyclic systems, this particular derivative may well contribute valuable insights to the ongoing development of new therapeutic agents.